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Compound of Interest

Compound Name: 6-Methyl-1-heptanol

Cat. No.: B128184

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic data for 6-Methyl-
1-heptanol (CAS No: 1653-40-3), a C8 branched-chain primary alcohol.[1][2][3] Intended for
researchers, scientists, and professionals in drug development and chemical synthesis, this
document offers an in-depth examination of the Infrared (IR), Nuclear Magnetic Resonance (*H
NMR and 13C NMR), and Mass Spectrometry (MS) data of this compound. The guide
emphasizes not only the presentation of raw spectral data but also the underlying principles of
spectroscopic analysis and the causal relationships behind experimental choices and observed
spectral features. This self-validating approach, grounded in established spectroscopic
principles and supported by authoritative references, ensures a trustworthy and expert-driven
resource for the scientific community.

Introduction: The Molecular Blueprint of 6-Methyl-1-
heptanol

6-Methyl-1-heptanol is a valuable organic compound utilized in various chemical syntheses,
including the production of esters and other derivatives. Its structural characterization is
paramount for ensuring purity, verifying reaction outcomes, and understanding its chemical
behavior. Spectroscopic techniques provide a powerful, non-destructive suite of tools to
elucidate the molecular structure of compounds like 6-Methyl-1-heptanol. Each technique
probes different aspects of the molecule's constitution, and together, they offer a detailed and
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confirmatory structural analysis. This guide will dissect the spectroscopic signature of 6-
Methyl-1-heptanol, providing both the "what" and the "why" behind its spectral data.

Below is a diagram of the molecular structure of 6-Methyl-1-heptanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b128184?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

